Cas no 1261819-56-0 (Methyl 5-amino-6-(4-(trifluoromethyl)phenyl)nicotinate)

• Product Name: Methyl 5-amino-6-(4-(trifluoromethyl)phenyl)nicotinate
• CAS No: 1261819-56-0
• MF: C₁₄H₁₁F₃N₂O₂
• MW: 296.244553804398
• CID: 4983084
• Update Time: 2025-09-28

Methyl 5-amino-6-(4-(trifluoromethyl)phenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-6-(4-(trifluoromethyl)phenyl)nicotinate

• Inchi： 1S/C14H11F3N2O2/c1-21-13(20)9-6-11(18)12(19-7-9)8-2-4-10(5-3-8)14(15,16)17/h2-7H,18H2,1H3
• InChI Key： HABABLMGAHJGHQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C(=CC(C(=O)OC)=CN=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 368
• XLogP3: 2.6
• Topological Polar Surface Area: 65.2

Additional information on Methyl 5-amino-6-(4-(trifluoromethyl)phenyl)nicotinate

Methyl 5-amino-6-(4-(trifluoromethyl)phenyl)nicotinate (CAS No. 1261819-56-0): A Comprehensive Overview

Methyl 5-amino-6-(4-(trifluoromethyl)phenyl)nicotinate, identified by its CAS number 1261819-56-0, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound belongs to the nicotinate class, which has been widely studied for its potential biological activities and therapeutic applications. The structural features of this molecule, particularly the presence of an amino group at the 5-position and a trifluoromethyl-substituted phenyl ring at the 6-position, contribute to its unique chemical properties and biological interactions.

The< strong> trifluoromethyl group is a key structural element that enhances the metabolic stability and lipophilicity of the molecule, making it a valuable candidate for drug development. This modification has been extensively explored in medicinal chemistry due to its ability to improve pharmacokinetic profiles and binding affinity to biological targets. The< strong> amino group, on the other hand, provides a site for further functionalization and interaction with biological systems, including enzymes and receptors.

In recent years, there has been growing interest in nicotinate derivatives as potential therapeutic agents. Nicotinic acid (niacin) and its derivatives are well-known for their cholesterol-lowering effects and use in managing hyperlipidemia. Additionally, nicotinate compounds have shown promise in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease, due to their ability to modulate nicotinic acetylcholine receptors (nAChRs). The< strong>5-amino-6-(4-(trifluoromethyl)phenyl)nicotinate derivative is being investigated for its potential role in these areas, with preliminary studies suggesting that it may exhibit significant pharmacological activity.

The< strong>Methyl 5-amino-6-(4-(trifluoromethyl)phenyl)nicotinate molecule has been synthesized using advanced organic synthesis techniques, ensuring high purity and yield. The synthesis involves multi-step reactions, including condensation, functional group transformations, and purification processes. The use of< strong> trifluoromethylation reagents has been crucial in introducing the trifluoromethyl group into the phenyl ring, a step that requires precise control to avoid side reactions.

Electrochemical studies have been conducted on this compound to understand its redox properties and potential applications in energy storage devices. The presence of the< strong> amino group and the electron-withdrawing nature of the< strong> trifluoromethyl group influence its electrochemical behavior, making it a candidate for use in organic batteries or supercapacitors. These studies have revealed interesting insights into the compound's stability and reactivity under various electrochemical conditions.

Biochemical assays have also been performed to evaluate the biological activity of< strong>Methyl 5-amino-6-(4-(trifluoromethyl)phenyl)nicotinate. Initial results indicate that this compound exhibits moderate activity against certain enzymes and may have potential as an inhibitor of target proteins involved in metabolic pathways. Further research is ongoing to elucidate its mechanism of action and to identify possible therapeutic applications.

The< strong>CAS No. 1261819-56-0 designation ensures that researchers can reliably identify and purchase this compound for their studies. Regulatory compliance and quality control measures are strictly followed during production and distribution to ensure that the compound meets international standards for purity and safety. This has made it a valuable resource for academic institutions and pharmaceutical companies conducting research in chemical biology.

The structural diversity of nicotinate derivatives continues to inspire new research directions. By modifying different functional groups within the molecule, scientists can fine-tune its biological activity and optimize its pharmacological properties. The< strong>Methyl 5-amino-6-(4-(trifluoromethyl)phenyl)nicotinate derivative represents a promising example of how structural innovation can lead to the discovery of novel therapeutic agents.

In conclusion, Methyl 5-amino-6-(4-(trifluoromethyl)phenyl)nicotinate (CAS No. 1261819-56-0) is a compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic chemistry and biochemistry, make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover its biological activities and mechanisms of action, this compound is poised to play a crucial role in the development of next-generation drugs.